Cas no 2227776-57-8 ((1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol)

• Product Name: (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol
• CAS No: 2227776-57-8
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 6478766
• PubChem ID: 165612847
• Update Time: 2025-06-08

(1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol
• 2227776-57-8
• EN300-1747104
• (1S)-3-amino-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-1-ol

• Inchi： 1S/C9H16N2OS/c1-6(2)9-11-5-8(13-9)7(12)3-4-10/h5-7,12H,3-4,10H2,1-2H3/t7-/m0/s1
• InChI Key： HVJNYWKBOPTTRM-ZETCQYMHSA-N
• SMILES： S1C(C(C)C)=NC=C1[C@H](CCN)O

Computed Properties

• Exact Mass: 200.09833431g/mol
• Monoisotopic Mass: 200.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.4Ų

Additional information on (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol

Comprehensive Overview of (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol (CAS No. 2227776-57-8)

The compound (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol, identified by its CAS No. 2227776-57-8, is a chiral amino alcohol derivative featuring a thiazole ring. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both amino and hydroxyl functional groups allows for versatile chemical modifications, making it a valuable intermediate in synthetic chemistry.

Recent trends in drug discovery highlight the importance of chiral compounds like (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol. Researchers are increasingly focusing on enantioselective synthesis to improve drug efficacy and reduce side effects. This compound’s thiazole moiety is particularly noteworthy, as it is a common pharmacophore in antibiotics, antivirals, and anticancer agents. Its CAS No. 2227776-57-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry.

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In the context of AI-driven drug design, (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol has garnered attention as a template for machine learning models predicting molecular interactions. Its structural complexity and functional diversity make it an ideal candidate for cheminformatics studies. Additionally, the compound’s stereochemistry is a hot topic in asymmetric catalysis, aligning with the growing demand for sustainable synthetic methods.

Environmental considerations also play a role in the compound’s appeal. Unlike traditional halogenated intermediates, (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol offers a low-toxicity alternative, aligning with REACH and FDA guidelines. This aspect is frequently highlighted in searches related to "safer chemical alternatives" and "green synthesis", further boosting its visibility in scientific literature.

In summary, (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol (CAS No. 2227776-57-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and compliance with regulatory standards ensure its continued relevance in both academic and industrial settings. By integrating SEO-optimized keywords and addressing current research trends, this article aims to enhance its accessibility to a global audience.